Cas no 34029-16-8 (Zeyherin)

Zeyherin structure
Zeyherin structure
Product Name:Zeyherin
CAS No:34029-16-8
MF:C30H22O11
MW:558.489089488983
CID:318424
Update Time:2024-02-29

Zeyherin Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3-[2,3-dihydro-2,4,6-trihydroxy-2-[(4-hydroxyphenyl)methyl]-3-oxo-7-benzofuranyl]-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-,(2R,3S)-
    • 4H-1-Benzopyran-4-one,3-[2,3-dihydro-2,4,6-trihydroxy-2-[(4-hydroxyphenyl)methyl]-3-oxo-7-benzofuranyl]-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-,[2R-(2a,3b)]-[partial]-
    • Flavanone,3-[2,3-dihydro-2,4,6-trihydroxy-2-(p-hydroxybenzyl)-3-oxo-7-benzofuranyl]-4',5,7-trihydroxy-(8CI)
    • Zeyherin
    • [2R-[2alpha,3beta(R*)]]-3-[2,3-Dihydro-2,4,6-trihydroxy-2-[(4-hydroxyphenyl)methyl]-3-oxo-7-benzofuranyl]-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • Inchi: 1S/C30H22O11/c31-15-5-1-13(2-6-15)12-30(39)29(38)24-20(36)11-19(35)23(28(24)41-30)25-26(37)22-18(34)9-17(33)10-21(22)40-27(25)14-3-7-16(32)8-4-14/h1-11,25,27,31-36,39H,12H2
    • InChI Key: BJXCXTXVRPHZKR-UHFFFAOYSA-N
    • SMILES: O1C(CC2C=CC(=CC=2)O)(C(C2=C(C=C(C(=C12)C1C(C2C(=CC(=CC=2OC1C1C=CC(=CC=1)O)O)O)=O)O)O)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 4
  • Complexity: 976
  • Topological Polar Surface Area: 194
  • XLogP3: 0.547
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